Cas no 149949-05-3 (5’(S)-Hydroxy SimvastatinDISCONTINUED)

5’(S)-Hydroxy SimvastatinDISCONTINUED structure
149949-05-3 structure
Product Name:5’(S)-Hydroxy SimvastatinDISCONTINUED
CAS No:149949-05-3
MF:C25H38O6
MW:434.565628528595
CID:1059906
PubChem ID:21763233
Update Time:2025-04-20

5’(S)-Hydroxy SimvastatinDISCONTINUED Chemical and Physical Properties

Names and Identifiers

    • 5’(S)-Hydroxy SimvastatinDISCONTINUED
    • 5'(S)-Hydroxy SiMvastatin DISCONTINUED
    • 5’(S)-HYDROXY SIMVASTATIN
    • 5’(S)-Hydroxy Simvastatin DISCONTINUED
    • 4'(S)-HYDROXY SIMVASTATIN DISCONTINUED
    • (4S)-Hydroxy Simvastatin
    • PHYROLUQFDDXMM-LDTLXGEBSA-N
    • 5'(S)-Hydroxy SiMvastatin DISCONTINUED
    • 2,2-DiMethylbutanoic Acid [1S-[1α,3α,4β,7β,8β(2S*,4S*)]]-1,2,3,4,7,8-Hexahydro-4-hydroxy-3,7-diMethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl Ester
    • DTXSID40617757
    • [(1S,3R,4S,7S,8S)-4-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
    • (1S,3R,4S,7S,8S)-4-Hydroxy-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
    • (1S,3R,4S,7S,8S)-4-Hydroxy-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
    • 149949-05-3
    • Inchi: 1S/C25H38O6/c1-6-25(4,5)24(29)31-20-11-15(3)23(28)19-9-7-14(2)18(22(19)20)10-8-17-12-16(26)13-21(27)30-17/h7,9,14-18,20,23,26,28H,6,8,10-13H2,1-5H3/t14-,15+,16+,17+,18-,20-,23-/m0/s1
    • InChI Key: PHYROLUQFDDXMM-LDTLXGEBSA-N
    • SMILES: O(C(C(C)(C)CC)=O)[C@H]1C[C@@H](C)[C@@H](C2C=C[C@H](C)[C@H](CC[C@@H]3C[C@H](CC(=O)O3)O)C1=2)O

Computed Properties

  • Exact Mass: 434.26683893g/mol
  • Monoisotopic Mass: 434.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 751
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 93.1Ų
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